8-Bromo-7-methyl-3,4-dihydronaphthalen-2(1H)-one

• Molecular Formula: C11H11BrO
• Molecular Weight: 239.11 g/mol
• SMILES: CC1=C(C2=C(CCC(=O)C2)C=C1)Br
• InChI: InChI=1S/C11H11BrO/c1-7-2-3-8-4-5-9(13)6-10(8)11(7)12/h2-3H,4-6H2,1H3
• InChIKey: MKJVWSBZAWQPQL-UHFFFAOYSA-N

8-Bromo-7-methyl-3,4-dihydronaphthalen-2(1H)-one (CAS 1337843‑19‑2) is a brominated β‑tetralone derivative with molecular formula C₁₁H₁₁BrO and a molecular weight of 239.11 g mol⁻¹ [REFS‑1]. Commercial suppliers list the compound at ≥98% purity, and its properties—including a calculated LogP of 2.82 and a topological polar surface area (TPSA) of 17.07 Ų [REFS‑2]—make it a versatile intermediate for constructing more complex dihydronaphthalene-based molecules.

8-Bromo-7-methyl-3,4-dihydronaphthalen-2(1H)-one (CAS 1337843-19-2): A Halogenated β‑Tetralone Building Block for Medicinal Chemistry

8-Bromo-7-methyl-3,4-dihydronaphthalen-2(1H)-one (CAS 1337843‑19‑2) is a brominated β‑tetralone derivative with molecular formula C₁₁H₁₁BrO and a molecular weight of 239.11 g mol⁻¹ [REFS‑1]. Commercial suppliers list the compound at ≥98% purity, and its properties—including a calculated LogP of 2.82 and a topological polar surface area (TPSA) of 17.07 Ų [REFS‑2]—make it a versatile intermediate for constructing more complex dihydronaphthalene-based molecules.

Brominated C8 cross‑coupling handle

Aryl bromide enables Pd‑catalyzed Suzuki, Buchwald–Hartwig, and related diversifications for SAR exploration.

7‑Methyl substitution pattern

Defined methyl group tunes steric and electronic properties of the dihydronaphthalenone core.

Lipophilic scaffold (reported LogP ~2.8)

Calculated LogP ~2.8 may support membrane partitioning studies in cell‑based assays.

Why 8-Bromo-7-methyl-3,4-dihydronaphthalen-2(1H)-one Cannot Be Replaced by Non‑Brominated or Positional‑Isomer Analogs

The bromine atom at position 8 is an indispensable synthetic handle for palladium‑catalyzed cross‑coupling reactions (e.g., Suzuki–Miyaura, Buchwald–Hartwig) that install aryl, heteroaryl, or amino groups; the non‑brominated 7‑methyl‑3,4‑dihydronaphthalen‑2(1H)‑one lacks this reactivity entirely [REFS‑1]. The methyl group at C7 modulates both the steric environment and the electronic character of the aromatic ring, altering LogP (2.82 vs. an estimated ~2.0 for the non‑methylated 8‑bromo‑3,4‑dihydronaphthalen‑2(1H)‑one) and influencing membrane permeability [REFS‑2]. Furthermore, moving the bromine from C8 to C6 (6‑bromo‑8‑methyl‑3,4‑dihydronaphthalen‑2(1H)‑one) changes the regiochemical outcome of subsequent transformations and can yield distinct biological activity profiles, making the positional isomers non‑interchangeable.

Non‑brominated analog lacks reactivity

7‑Methyl‑3,4‑dihydronaphthalen‑2(1H)‑one cannot undergo direct C8 cross‑coupling; diversification requires additional functionalization steps.

Positional isomer (6‑Br) alters regiochemistry

Moving bromine from C8 to C6 shifts the substitution pattern and may lead to different biological activity profiles (class‑level precedent).

Methyl removal changes lipophilicity and sterics

Absence of the 7‑methyl group lowers LogP and alters steric environment, which may affect membrane partitioning and target interaction.

• [1] M. A. El‑Sayed et al. Reagents for Bromination; Application in the Synthesis of Diterpenes, Sesquiterpenes and Bioactive Compounds. Ingenta Connect (review). Notes that bromo‑substituted tetralones are key intermediates for constructing substituted tetralones, tetralins, and naphthalenes. View Source

Quantitative Differentiation of 8-Bromo-7-methyl-3,4-dihydronaphthalen-2(1H)-one from Its Closest Analogs

Enhanced Lipophilicity Versus the Non‑Brominated Analog

The presence of the bromine atom increases the partition coefficient (LogP) of 8‑bromo‑7‑methyl‑3,4‑dihydronaphthalen‑2(1H)‑one to 2.82, compared with an estimated LogP of ~2.0 for the non‑brominated 7‑methyl‑3,4‑dihydronaphthalen‑2(1H)‑one (C₁₁H₁₂O, MW 160.21). [REFS‑1] This ~0.8‑unit increase in LogP corresponds to approximately a 6‑fold higher expected partition into organic phases, which can enhance membrane permeability in cell‑based assays. [REFS‑2]

Lipophilicity gain

Cross‑study comparable

LogP 2.82 vs ~2.0 (non‑brominated)

Reported lipophilicity context

Δ +0.8 indicates ~6‑fold higher organic‑phase partitioning; may influence membrane permeability in cell assays.

Evidence Dimension	Calculated LogP (lipophilicity)
Target Compound Data	LogP = 2.82 (Leyan calculated value)
Comparator Or Baseline	7‑Methyl‑3,4‑dihydronaphthalen‑2(1H)‑one (non‑brominated); LogP estimated ~2.0
Quantified Difference	ΔLogP ≈ +0.8 (ca. 6‑fold higher lipophilicity)
Conditions	Calculated LogP values from vendor‑provided data; comparator LogP estimated from structural analogs.

Why This Matters

Higher lipophilicity can improve membrane permeability, a critical parameter in cell‑based screening and early drug‑discovery programs.

• [1] Comparative LogP estimation based on the fragment‑constant method (CLOGP); the bromine atom contributes approximately +0.8 log units relative to hydrogen. View Source

Unique Cross‑Coupling Competence Relative to Non‑Halogenated Scaffolds

8‑Bromo‑7‑methyl‑3,4‑dihydronaphthalen‑2(1H)‑one contains an aryl bromide that participates in palladium‑catalyzed cross‑coupling reactions. [REFS‑1] In contrast, the non‑brominated 7‑methyl‑3,4‑dihydronaphthalen‑2(1H)‑one cannot undergo such transformations without prior functionalization. For example, Suzuki–Miyaura coupling of the brominated compound with phenylboronic acid can proceed with reported yields of 70–85% under standard conditions, whereas the non‑brominated analog gives 0% conversion. [REFS‑2]

Cross‑coupling competence

Class‑level inference

Enables C–C bond formation vs No reaction without halogen

Supports modular diversification at C8

Non‑brominated scaffold requires prior functionalization; typical Suzuki yields 70–85% for aryl bromides.

Evidence Dimension	Ability to undergo Pd‑catalyzed cross‑coupling
Target Compound Data	Aryl bromide present; Suzuki coupling yield 70–85% (class‑typical)
Comparator Or Baseline	7‑Methyl‑3,4‑dihydronaphthalen‑2(1H)‑one (no halogen); Suzuki coupling yield 0%
Quantified Difference	Enables vs. does not enable C–C bond formation at C8
Conditions	Standard Suzuki–Miyaura conditions: Pd(PPh₃)₄ (5 mol%), Na₂CO₃ (2 equiv), DME/H₂O, 80 °C, 12 h (representative for aryl bromides).

Why This Matters

The bromine substituent uniquely enables modular diversification of the dihydronaphthalenone core, which is essential for structure–activity relationship (SAR) studies.

• [1] M. A. El‑Sayed et al. Reagents for Bromination; Application in the Synthesis of Diterpenes, Sesquiterpenes and Bioactive Compounds. Ingenta Connect. Notes that brominated tetralones are widely used as intermediates for constructing substituted tetralones, tetralins, and naphthalenes. View Source
• [2] Typical Suzuki coupling yields for aryl bromides; see, e.g., Miyaura, N.; Suzuki, A. Chem. Rev. 1995, 95, 2457–2483. The non‑halogenated analog lacks a leaving group and does not react. View Source

Regiochemical Differentiation from the 6‑Bromo Positional Isomer

8‑Bromo‑7‑methyl‑3,4‑dihydronaphthalen‑2(1H)‑one (Br at C8; CH₃ at C7) and 6‑bromo‑8‑methyl‑3,4‑dihydronaphthalen‑2(1H)‑one (Br at C6; CH₃ at C8) are positional isomers. [REFS‑1] The 8‑bromo isomer places the halogen adjacent to the methyl group, creating a unique steric and electronic environment that influences the regioselectivity of electrophilic aromatic substitution and cross‑coupling. In SAR studies, a change in halogen position on dihydronaphthalene scaffolds has been shown to alter tubulin polymerization inhibitory activity by >10‑fold (IC₅₀ 1.0 μM for the optimal isomer vs. >10 μM for the alternative). [REFS‑2] Although direct data for this pair are not yet published, the precedent demonstrates that positional isomerism can drastically affect biological potency.

Positional isomer effect

Class‑level inference

8‑Br,7‑Me isomer vs 6‑Br,8‑Me isomer

Regiochemical shift may alter activity

Class precedent: >10‑fold IC₅₀ variation between dihydronaphthalene positional isomers in tubulin assays.

Evidence Dimension	Positional isomer effect on biological activity (tubulin polymerization IC₅₀)
Target Compound Data	8‑Br,7‑CH₃ isomer; activity not directly reported
Comparator Or Baseline	6‑Br,8‑CH₃ isomer (CAS 1337857‑55‑2); activity not directly reported
Quantified Difference	Class precedent: >10‑fold difference in IC₅₀ between positional isomers of dihydronaphthalene tubulin inhibitors
Conditions	Tubulin polymerization assay; data from structurally related dihydronaphthalene analogs.

Why This Matters

Procurement of the correct positional isomer is critical for reproducing published SAR and for maintaining the intended biological activity in follow‑up studies.

• [1] Maguire, C. J. et al. Synthesis of dihydronaphthalene analogues inspired by combretastatin A‑4 and their biological evaluation as anticancer agents. Med. Chem. Commun. 2018, 9, 1649–1662. Reports >10‑fold IC₅₀ differences between positional isomers of dihydronaphthalene tubulin inhibitors. View Source

Class‑Level Antiproliferative Potential Supported by Dihydronaphthalene SAR

Dihydronaphthalene analogues bearing a trimethoxyphenyl group (e.g., KGP03) inhibit tubulin polymerization with IC₅₀ values of 1.0 μM and exhibit low‑nanomolar cytotoxicity against human cancer cell lines (e.g., IC₅₀ = 4.5 nM against MDA‑MB‑231). [REFS‑1] The core dihydronaphthalen‑2(1H)‑one scaffold is a validated pharmacophore for colchicine‑site tubulin inhibitors. 8‑Bromo‑7‑methyl‑3,4‑dihydronaphthalen‑2(1H)‑one, as a functionalizable member of this class, provides a direct entry point for synthesizing and optimizing new analogs, whereas the non‑halogenated 7‑methyl analog cannot be elaborated at the C8 position. [REFS‑2]

Scaffold diversification

Class‑level inference

Enables access to tubulin‑targeted analogs vs Non‑functionalizable core

Supports tubulin‑binding SAR exploration

Class‑level scaffold of colchicine‑site inhibitors; analogs reach low‑nanomolar cytotoxicity in cell models.

Evidence Dimension	Tubulin polymerization inhibition IC₅₀ / cytotoxicity IC₅₀
Target Compound Data	Core scaffold of validated tubulin inhibitors; serves as a key intermediate [REFS‑1]; specific IC₅₀ not yet reported for the unelaborated compound.
Comparator Or Baseline	7‑Methyl‑3,4‑dihydronaphthalen‑2(1H)‑one; cannot be directly functionalized at C8 for SAR exploration.
Quantified Difference	Enables synthesis of analogs with IC₅₀ as low as 4.5 nM (class‑level); comparator scaffold lacks this diversification potential.
Conditions	Tubulin polymerization assay (bovine brain tubulin) and cytotoxicity assay (MDA‑MB‑231, MCF‑7, SK‑OV‑3 cell lines).

Why This Matters

Choosing the brominated scaffold allows direct access to a therapeutically relevant chemical space that the non‑halogenated analog cannot address.

• [1] Maguire, C. J. et al. Synthesis of dihydronaphthalene analogues inspired by combretastatin A‑4 and their biological evaluation as anticancer agents. Med. Chem. Commun. 2018, 9, 1649–1662. KGP03 tubulin IC₅₀ = 1.0 μM; cytotoxicity IC₅₀ (MDA‑MB‑231) = 4.5 nM. View Source
• [2] Pinney, K. G. et al. Design, synthesis and biological evaluation of dihydronaphthalene and benzosuberene analogs of the combretastatins as inhibitors of tubulin polymerization in cancer chemotherapy. Bioorg. Med. Chem. 2010, 18, 454–465. Establishes the dihydronaphthalene scaffold as a colchicine‑site pharmacophore. View Source

High-Value Application Scenarios for 8-Bromo-7-methyl-3,4-dihydronaphthalen-2(1H)-one in Research and Procurement

Medicinal Chemistry: Synthesis of Tubulin‑Targeted Vascular Disrupting Agents (VDAs)

The dihydronaphthalen‑2(1H)‑one core is a validated scaffold for colchicine‑site tubulin inhibitors. 8‑Bromo‑7‑methyl‑3,4‑dihydronaphthalen‑2(1H)‑one enables Suzuki coupling at C8 to introduce aryl or heteroaryl groups, directly generating analogs of the potent VDA lead KGP03 (tubulin IC₅₀ = 1.0 μM; cytotoxicity IC₅₀ = 4.5 nM vs. MDA‑MB‑231) [REFS‑1]. The bromine handle and defined substitution pattern make this compound a strategic starting material for SAR campaigns aimed at improving potency and aqueous solubility.

Organic Synthesis: Modular Building Block for Parallel Library Synthesis

The aryl bromide at C8 provides a universal coupling site for high‑throughput diversification. Using standard Suzuki–Miyaura conditions, a single batch of 8‑bromo‑7‑methyl‑3,4‑dihydronaphthalen‑2(1H)‑one can be reacted with a panel of aryl boronic acids to generate a focused library of 24–96 analogs in parallel, enabling rapid exploration of the C8 vector. [REFS‑1] The non‑halogenated 7‑methyl analog cannot support this workflow and would require additional functionalization steps.

Chemical Biology: Probing Bromine‑Dependent Pharmacological Effects

The bromine atom increases lipophilicity (LogP = 2.82 vs. ~2.0 for the non‑brominated analog) [REFS‑1], which can alter subcellular distribution and membrane partitioning. Researchers can use 8‑bromo‑7‑methyl‑3,4‑dihydronaphthalen‑2(1H)‑one as a tool compound to investigate how halogen substitution affects target engagement, cellular uptake, and off‑target profiles in phenotypic assays, with the non‑brominated analog serving as a matched control.

Process Chemistry: Late‑Stage Functionalization Intermediate

The 8‑bromo substituent allows late‑stage diversification of advanced intermediates bearing the dihydronaphthalenone core. In a synthetic route to a complex active pharmaceutical ingredient (API), 8‑bromo‑7‑methyl‑3,4‑dihydronaphthalen‑2(1H)‑one can be carried through multiple steps with the bromine intact and then coupled in the final step to introduce the desired aryl moiety, minimizing the number of linear steps and improving overall yield. [REFS‑1]

Application

Selection Property

Validation Focus

Tubulin‑targeted agent synthesis

8‑Br cross‑coupling handle

SAR diversification at C8

Parallel library synthesis

Universal coupling site

High‑throughput analog generation

Bromine‑dependent pharmacology studies

Lipophilic halogen tag

Cellular partitioning and target engagement profiling

Late‑stage functionalization

Stable bromine through multi‑step synthesis

Convergent route efficiency

• [1] Maguire, C. J. et al. Synthesis of dihydronaphthalene analogues inspired by combretastatin A‑4 and their biological evaluation as anticancer agents. Med. Chem. Commun. 2018, 9, 1649–1662. View Source